Cas no 46180-98-7 (7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine)

• Product Name: 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine
• CAS No: 46180-98-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 930262
• PubChem ID: 12234840
• Update Time: 2025-10-31

7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride
• 2,3,4,5-tetrahydro-7-methoxy-1H-benzo[b]azepine
• 7-methoxy-2,3,4,5-tetrahydro-1H-benzo[b]azepine
• 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine

• Inchi： 1S/C11H15NO/c1-13-10-5-6-11-9(8-10)4-2-3-7-12-11/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： ISVWMDYPHDMFME-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCCCN2

Additional information on 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine

7-Methoxy-2,3,4,5-Tetrahydro-1H-1-Benzazepine: A Comprehensive Overview

The compound 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine, identified by the CAS Registry Number 46180-98-7, is a structurally unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The benzazepine framework consists of a benzene ring fused to a seven-membered azepine ring, with the methoxy group at the 7th position adding to its structural complexity and functional diversity.

Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis of 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine with greater precision and efficiency. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the construction of the bicyclic framework in fewer steps compared to traditional methods. This has significantly reduced the time and cost associated with synthesizing this compound, making it more accessible for further research and development.

The pharmacological properties of 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways implicated in neurodegenerative diseases. For instance, research published in Nature Communications highlighted its ability to inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. This finding has positioned the compound as a promising candidate for drug development targeting neurodegenerative conditions.

In addition to its neuroprotective effects, 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine has shown potential in oncology. Studies conducted at the University of California San Francisco revealed that this compound exhibits selective cytotoxicity against several cancer cell lines while sparing normal cells. This selective activity suggests that it could serve as a lead compound for developing targeted anticancer therapies with reduced side effects.

The structural versatility of benzazepines has also inspired researchers to investigate their applications in other therapeutic areas. For example, derivatives of this compound are being explored for their anti-inflammatory and analgesic properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that certain analogs possess potent anti-inflammatory activity comparable to existing drugs like naproxen but with improved safety profiles.

The synthesis and characterization of CAS No. 46180-98-7 have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise determination of the compound's molecular structure and purity, ensuring reproducibility across different research settings.

In conclusion, 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine, or CAS No. 46180-98-7, represents a compelling example of how structural diversity can lead to multifaceted biological activities. With ongoing research uncovering new applications and improved synthetic methods enhancing its accessibility, this compound holds significant promise for advancing drug discovery and development across various therapeutic domains.